Cas no 1437485-88-5 (4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine)

4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrido[3,4-d]pyrimidine core substituted with a chloro group at the 4-position and a cyclopropyl moiety at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the cyclopropyl ring contributes to steric and electronic modulation, influencing binding affinity in target molecules. Its rigid fused-ring system offers stability and selectivity, particularly in the development of kinase inhibitors and other biologically active compounds. The compound’s well-defined reactivity profile ensures consistent performance in cross-coupling and nucleophilic displacement reactions, supporting diverse synthetic applications.

4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine structure

1437485-88-5 structure

Product Name:4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine

CAS No:1437485-88-5

MF:C₁₀H₈ClN₃

MW:205.6436

CID:4769934

Update Time:2025-10-16

4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine
- Inchi： 1S/C10H8ClN3/c11-9-7-3-4-12-5-8(7)13-10(14-9)6-1-2-6/h3-6H,1-2H2
- InChI Key： WVSYEIGCIUUSEW-UHFFFAOYSA-N
- SMILES： ClC1C2C([H])=C([H])N=C([H])C=2N=C(C2([H])C([H])([H])C2([H])[H])N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 219
XLogP3: 2
Topological Polar Surface Area: 38.7

4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM504630-50mg	4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine	1437485-88-5	97%	50mg	$131	2023-01-16
Chemenu	CM504630-100mg	4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine	1437485-88-5	97%	100mg	$183	2023-01-16
Chemenu	CM504630-250mg	4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine	1437485-88-5	97%	250mg	$274	2023-01-16
Chemenu	CM504630-1g	4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine	1437485-88-5	97%	1g	$677	2023-01-16